molecular formula C16H11NO3 B8785902 2-Oxo-4-phenyl-1,2-dihydroquinoline-3-carboxylic acid CAS No. 92795-47-6

2-Oxo-4-phenyl-1,2-dihydroquinoline-3-carboxylic acid

Cat. No. B8785902
CAS RN: 92795-47-6
M. Wt: 265.26 g/mol
InChI Key: LUYXVKNRFKSASY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Oxo-4-phenyl-1,2-dihydroquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C16H11NO3 and its molecular weight is 265.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Oxo-4-phenyl-1,2-dihydroquinoline-3-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Oxo-4-phenyl-1,2-dihydroquinoline-3-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

92795-47-6

Product Name

2-Oxo-4-phenyl-1,2-dihydroquinoline-3-carboxylic acid

Molecular Formula

C16H11NO3

Molecular Weight

265.26 g/mol

IUPAC Name

2-oxo-4-phenyl-1H-quinoline-3-carboxylic acid

InChI

InChI=1S/C16H11NO3/c18-15-14(16(19)20)13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)17-15/h1-9H,(H,17,18)(H,19,20)

InChI Key

LUYXVKNRFKSASY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=C(C(=O)NC3=CC=CC=C32)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1,2-dihydro-4-phenyl-2-oxo-3-quinoline carboxylic acid ethyl ester (5 g, 17 mmol), ethanol (20 ml), water (40 ml) and potassium hydroxide (5 g, mmol) was refluxed with heat for 1.5 hours. To the reaction mixture was added 60 ml of 2N-HCl to acidify the mixture to obtain a precipitated crystal by filtration. The crystal obtained was recrystallized from ethanol to give 4.2 g (yield: 92.9%) of the title compound.
Name
1,2-dihydro-4-phenyl-2-oxo-3-quinoline carboxylic acid ethyl ester
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
92.9%

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